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Compound of Interest

Compound Name: But-3-yn-1-amine hydrochloride

Cat. No.: B1340743

But-3-yn-1-amine hydrochloride is a valuable bifunctional building block in modern organic
synthesis and medicinal chemistry.[1] Its structure, featuring both a terminal alkyne and a
primary amine hydrochloride, offers synthetic handles for a variety of transformations, including
click chemistry, nucleophilic additions, and further functionalization.[1] This versatility makes it a
key intermediate in the development of novel pharmaceutical agents and complex organic
molecules.[1]

However, the very reactivity that makes this compound synthetically useful also renders it
susceptible to degradation if not stored and handled with meticulous care. The presence of a
hygroscopic amine salt and a reactive alkyne necessitates a storage strategy that mitigates
risks from atmospheric moisture, temperature fluctuations, and other environmental factors.
This guide, grounded in established chemical principles and safety data, provides a
comprehensive framework for researchers and drug development professionals to maintain the
integrity, purity, and reactivity of But-3-yn-1-amine hydrochloride, ensuring experimental
reproducibility and safety.

Section 1: Core Chemical and Physical Properties

A foundational understanding of the compound's properties is essential for designing
appropriate storage and handling protocols. But-3-yn-1-amine hydrochloride is a white solid
whose stability is intrinsically linked to its physical state and chemical structure.[1]
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Property Value Source
Chemical Formula CaHsCIN [2][3]
Molecular Weight 105.56 g/mol [2][3]
CAS Number 88211-50-1 [1][21[4]
Appearance White solid / powder to crystal [1][5]
Purity Typically = 95% [1][6]

Amine hydrochloride with a
Structure ) [2]
terminal alkyne

The hydrochloride salt form enhances the compound's stability and aqueous solubility
compared to its free base counterpart.[1][7] However, it also introduces significant
hygroscopicity—the tendency to absorb moisture from the air—which is a critical factor in its
degradation.[5][8]

Section 2: Recommended Storage Conditions

To ensure the long-term viability of But-3-yn-1-amine hydrochloride, a multi-faceted approach
to storage is required, addressing temperature, atmosphere, and container integrity.
Recommendations can vary slightly between suppliers, but a consensus points towards a cool,
dry, and inert environment.

Long-Term Storage (Months to Years)

For archival purposes or infrequent use, the following conditions are paramount:

o Temperature: Storage at 0-8 °C is frequently recommended.[1] Some suppliers suggest
room temperature, but for maximum shelf-life, refrigeration is the superior choice as it
significantly slows the kinetics of potential degradation reactions.[7][8]

o Atmosphere: The compound must be stored under an inert gas atmosphere, such as argon
or nitrogen.[5][6][9] This is the most critical step to prevent degradation from atmospheric
components. The primary risks are moisture absorption (hygroscopicity) and, to a lesser
extent, reaction with carbon dioxide.[5][7]
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» Container: The original supplier container, typically a glass bottle with a secure cap and
potentially a plastic insert, should be used. Ensure the container is tightly sealed after every
use to maintain the inert atmosphere and prevent moisture ingress.[4][5]

Short-Term Storage (Days to Weeks)

For active projects requiring frequent access, maintaining the integrity of the compound is still
crucial.

o Location: Store the tightly sealed container in a desiccator at room temperature.[4] The
desiccant will protect the hygroscopic solid from ambient humidity during the period of active
use.

e Handling: When removing the compound from refrigeration for use, allow the container to
warm to room temperature before opening. This prevents condensation of atmospheric
moisture onto the cold solid, a common source of contamination.

Section 3: Understanding Stability and Degradation
Pathways

The recommended storage conditions are a direct consequence of the compound's inherent
chemical reactivity. The two primary points of vulnerability are the amine hydrochloride group
and the terminal alkyne.

o Hygroscopicity and Hydrolysis: As an amine salt, the compound is hygroscopic and readily
absorbs water from the air.[5] The presence of moisture can lead to physical clumping of the
solid and, more critically, can facilitate hydrolysis or other degradation reactions of the alkyne
group, especially in the presence of acidic or basic impurities.[8][10]

» Amine Group Reactivity: While the hydrochloride salt form pacifies the amine's
nucleophilicity, the free base can be susceptible to oxidation or reaction with atmospheric
CO:2 to form carbamates.[7] Storing under an inert atmosphere minimizes these risks.[7]

o Alkyne Group Reactivity: Terminal alkynes are generally stable but can undergo specific
reactions under adverse conditions.[11][12] While polymerization is less of a concern at
recommended storage temperatures, hydration of the triple bond to form a methyl ketone
can occur, particularly if the compound is exposed to moisture and acidic conditions.[10]
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Incompatible materials to avoid during storage and handling include strong oxidizing agents,
which can react exothermically with both the amine and alkyne functionalities.[5]

Section 4: Experimental Workflow and Quality
Assessment

A self-validating workflow ensures that the material used in an experiment is of high purity. This
involves proper handling during use and a protocol to verify integrity if degradation is

suspected.

Workflow for Handling and Quality Assessmentdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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